Cas no 302341-67-9 (Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate)

• Product Name: Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate
• CAS No: 302341-67-9
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• MDL: MFCD24468595
• CID: 3933490
• PubChem ID: 18506747
• Update Time: 2025-10-28

Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(5-cyano-2-thienyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(5-cyanothiophen-2-yl)methyl]carbamate
• Carbamic acid, N-[(5-cyano-2-thienyl)methyl]-, 1,1-dimethylethyl ester
• EN300-246164
• SCHEMBL588780
• tert-Butyl((5-cyanothiophen-2-yl)methyl)carbamate
• 302341-67-9
• CMA34167
• 2-cyano-5-(t-butoxycarbonylaminomethyl)thiophene
• DXUXBZDPVIIKBO-UHFFFAOYSA-N
• 2-[(Boc-amino)methyl]-5-cyanothiophene
• BS-32246
• tert-Butyl ((5-cyanothiophen-2-yl)methyl)carbamate
• Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate

• MDL： MFCD24468595
• Inchi： 1S/C11H14N2O2S/c1-11(2,3)15-10(14)13-7-9-5-4-8(6-12)16-9/h4-5H,7H2,1-3H3,(H,13,14)
• InChI Key： DXUXBZDPVIIKBO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1SC(C#N)=CC=1

Computed Properties

• Exact Mass: 238.07759887Da
• Monoisotopic Mass: 238.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.4Ų

Additional information on Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate

Introduction to Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate (CAS No. 302341-67-9)

Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate, with the CAS number 302341-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and bioorganic synthesis. The structural features of Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate, particularly its incorporation of a thiophene ring and a cyano group, make it a promising candidate for further exploration in medicinal chemistry.

The thiophene moiety is a heterocyclic aromatic compound that is commonly found in numerous biologically active molecules. Its unique electronic properties and stability under various chemical conditions make it an attractive scaffold for drug design. In particular, the 5-cyano substituent introduces a polar and electron-withdrawing nature to the molecule, which can influence its interactions with biological targets. This combination of structural elements suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that thiophene-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carbamate functional group further enhances the pharmacological profile of these derivatives by providing a site for further chemical modification and bioactivity modulation.

The synthesis of Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group into the thiophene ring necessitates careful consideration to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable production of this compound.

One of the most compelling aspects of Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes, making it a valuable starting point for developing novel inhibitors.

The pharmaceutical industry has shown particular interest in carbamate-based compounds due to their favorable pharmacokinetic properties. Carbamates are known for their stability in biological systems and their ability to form hydrogen bonds with biological targets. These characteristics make them suitable candidates for oral administration and prolonged therapeutic effects. The presence of both the tert-butyl and cyano groups in Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate further enhances its potential as a drug candidate by influencing its solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacological activity of compounds like Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate with greater accuracy. Molecular docking studies have been conducted to identify potential binding sites on biological targets, providing insights into how this compound may interact with disease-causing molecules. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Thiophene derivatives are often inspired by natural products due to their structural complexity and biological activity. Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate represents an example of how synthetic chemistry can be used to modify natural product templates into more potent and selective therapeutic agents. This approach has led to the discovery of several FDA-approved drugs that were derived from natural product-inspired structures.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The development of small molecule inhibitors like Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate is crucial for addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for more effective treatments against various diseases.

In conclusion, Tert-butyl N-(5-Cyanothiophen-2-yl)methylcarbamate (CAS No. 302341-67-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, make it an exciting candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the development of next-generation medicines.